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Episesartemin A Episesartemin A
Brand Name: Vulcanchem
CAS No.: 77449-31-1
VCID: VC0160364
InChI: InChI=1S/C23H26O8/c1-24-16-5-12(6-17(25-2)22(16)27-4)20-14-9-29-21(15(14)10-28-20)13-7-18(26-3)23-19(8-13)30-11-31-23/h5-8,14-15,20-21H,9-11H2,1-4H3/t14-,15-,20+,21?/m0/s1
SMILES: COC1=CC(=CC2=C1OCO2)C3C4COC(C4CO3)C5=CC(=C(C(=C5)OC)OC)OC
Molecular Formula: C23H26O8
Molecular Weight: 430.4 g/mol

Episesartemin A

CAS No.: 77449-31-1

Reference Standards

VCID: VC0160364

Molecular Formula: C23H26O8

Molecular Weight: 430.4 g/mol

Episesartemin A - 77449-31-1

CAS No. 77449-31-1
Product Name Episesartemin A
Molecular Formula C23H26O8
Molecular Weight 430.4 g/mol
IUPAC Name 6-[(3aR,6S,6aR)-6-(3,4,5-trimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-4-methoxy-1,3-benzodioxole
Standard InChI InChI=1S/C23H26O8/c1-24-16-5-12(6-17(25-2)22(16)27-4)20-14-9-29-21(15(14)10-28-20)13-7-18(26-3)23-19(8-13)30-11-31-23/h5-8,14-15,20-21H,9-11H2,1-4H3/t14-,15-,20+,21?/m0/s1
Standard InChIKey DHWUVPPRBIJJKS-MDOOXIRGSA-N
Isomeric SMILES COC1=CC(=CC(=C1OC)OC)[C@@H]2[C@H]3COC([C@H]3CO2)C4=CC5=C(C(=C4)OC)OCO5
SMILES COC1=CC(=CC2=C1OCO2)C3C4COC(C4CO3)C5=CC(=C(C(=C5)OC)OC)OC
Canonical SMILES COC1=CC(=CC2=C1OCO2)C3C4COC(C4CO3)C5=CC(=C(C(=C5)OC)OC)OC
Appearance Powder
PubChem Compound 342739
Last Modified Nov 11 2021
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